Cas no 458526-10-8 (4-(benzyloxy)-2,3-dihydro-1H-indol-2-one)

• Product Name: 4-(benzyloxy)-2,3-dihydro-1H-indol-2-one
• CAS No: 458526-10-8
• Molecular Formula: C₁₅H₁₃NO₂
• Molecular Weight: 239.2692
• MDL: MFCD28101618
• CID: 838314
• PubChem ID: 18438758

4-(benzyloxy)-2,3-dihydro-1H-indol-2-one Properties

Names and Identifiers

• 4-(Benzyloxy)indolin-2-one
• 2H-Indol-2-one, 1,3-dihydro-4-(phenylmethoxy)-
• TRA0002611
• FCH3146739
• SY030712
• 4-(benzyloxy)-2,3-dihydro-1H-indol-2-one
• CS-0452732
• 4-phenylmethoxy-1,3-dihydroindol-2-one
• SB64323
• AC1836
• AKOS025243992
• DA-22317
• SCHEMBL5638400
• CS-11804
• MFCD28101618
• 458526-10-8
• 4-(benzyloxy)-1,3-dihydroindol-2-one

• MDL： MFCD28101618
• InChIKey： KMXQQIBTRJERJG-UHFFFAOYSA-N
• Inchi： 1S/C15H13NO2/c17-15-9-12-13(16-15)7-4-8-14(12)18-10-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,16,17)
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C2=C1C([H])([H])C(N2[H])=O

Computed Properties

• Exact Mass: 239.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 239.094628657g/mol
• Heavy Atom Count: 18
• Complexity: 299
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3

Experimental Properties

• LogP: 2.89820
• PSA: 38.33000
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),
• Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),